Cas no 2679-65-4 (2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3,4,5-trihydroxyphenyl)-, (2E)-)

The compound 2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3,4,5-trihydroxyphenyl)-, (2E)- is a polyphenolic chalcone derivative characterized by its conjugated double bond system (E-configuration) and multiple hydroxyl substituents. Its structural features contribute to strong antioxidant properties, making it of interest in biochemical and pharmaceutical research. The presence of hydroxyl groups at the 2,4-positions on one phenyl ring and 3,4,5-positions on the other enhances its ability to scavenge free radicals and chelate metal ions. This compound may also exhibit potential anti-inflammatory and antimicrobial activity due to its polyphenolic nature. Its stability and reactivity make it a valuable intermediate in synthetic organic chemistry and a candidate for studying structure-activity relationships in bioactive molecules.

2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3,4,5-trihydroxyphenyl)-, (2E)- structure

2679-65-4 structure

Product Name:2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3,4,5-trihydroxyphenyl)-, (2E)-

CAS No:2679-65-4

MF:C₁₅H₁₂O₆

MW:288.252184867859

CID:280666

PubChem ID:5320470

Update Time:2025-10-18

2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3,4,5-trihydroxyphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

- 2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3,4,5-trihydroxyphenyl)-, (2E)-
- Robtein
- (E)-1-(2,4-dihydroxyphenyl)-3-(3,4,5-trihydroxyphenyl)prop-2-en-1-one
- 2',3,4,4',5-Pentahydroxychalcone
- 3,4,5,2',4'-pentahydroxy-trans-chalcone
- 3,4,5,2',4'-Pentahydroxy-trans-chalkon
- [ "" ]
- AKOS032948877
- 2679-65-4
- DTXSID80415779
- LMPK12120118
- CS-0016753
- FS-9321
- HY-N1345
- starbld0009649
- DTXCID50366628
- Inchi： 1S/C15H12O6/c16-9-2-3-10(12(18)7-9)11(17)4-1-8-5-13(19)15(21)14(20)6-8/h1-7,16,18-21H/b4-1+
- InChI Key： NLAXFZHJXUCLDR-DAFODLJHSA-N
- SMILES： OC1C(=C(C=C(/C=C/C(C2C=CC(=CC=2O)O)=O)C=1)O)O

Computed Properties

Exact Mass: 288.06300
Monoisotopic Mass: 288.06338810g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 384
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 118Å²

Experimental Properties

Color/Form: Yellow powder
Density: 1.6±0.1 g/cm3
Boiling Point: 658.1±55.0 °C at 760 mmHg
Flash Point: 365.8±28.0 °C
PSA: 118.22000
LogP: 2.11070
Vapor Pressure: 0.0±2.1 mmHg at 25°C

2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3,4,5-trihydroxyphenyl)-, (2E)- Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3,4,5-trihydroxyphenyl)-, (2E)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R38830-5mg	(E)-1-(2,4-dihydroxyphenyl)-3-(3,4,5-trihydroxyphenyl)prop-2-en-1-one	2679-65-4		5mg	¥3928.0	2021-09-08
TargetMol Chemicals	TN4915-5 mg	Robtein	2679-65-4	98%	5mg	￥ 8,800	2023-07-10
TargetMol Chemicals	TN4915-1 mL * 10 mM (in DMSO)	Robtein	2679-65-4	98%	1 mL * 10 mM (in DMSO)	￥ 10980	2023-09-15
TargetMol Chemicals	TN4915-5mg	Robtein	2679-65-4		5mg	￥ 8800	2024-07-19
Ambeed	A563788-1mg	Robtein	2679-65-4	98%	1mg	$183.0	2024-08-03
A2B Chem LLC	AF30826-5mg	ROBTEIN	2679-65-4		5mg	$610.00	2024-04-20
TargetMol Chemicals	TN4915-1 ml * 10 mm	Robtein	2679-65-4		1 ml * 10 mm	￥ 10980	2024-07-19